N-OCTANE-D18
N-OCTANE-D18
Brand Name:
Vulcanchem
CAS No.:
17252-77-6
VCID:
VC0101539
InChI:
InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
SMILES:
CCCCCCCC
Molecular Formula:
C8H18
Molecular Weight:
132.34 g/mol
N-OCTANE-D18
CAS No.: 17252-77-6
Main Products
VCID: VC0101539
Molecular Formula: C8H18
Molecular Weight: 132.34 g/mol
CAS No. | 17252-77-6 |
---|---|
Product Name | N-OCTANE-D18 |
Molecular Formula | C8H18 |
Molecular Weight | 132.34 g/mol |
IUPAC Name | 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecadeuteriooctane |
Standard InChI | InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2 |
Standard InChIKey | TVMXDCGIABBOFY-VAZJTQEUSA-N |
Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H] |
SMILES | CCCCCCCC |
Canonical SMILES | CCCCCCCC |
PubChem Compound | 519375 |
Last Modified | Nov 11 2021 |
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